Cas no 2418691-90-2 ((9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 2418691-90-2
• MF: C₂₈H₃₀N₆O₂
• MW: 482.576805591583
• CID: 5677131
• PubChem ID: 165774029
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26630690
• (9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate
• 2418691-90-2
• (9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate

• Inchi： 1S/C28H30N6O2/c1-18-20(16-34-13-11-30-12-14-34)15-26(32-33-29)19(2)27(18)31-28(35)36-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,15,25,30H,11-14,16-17H2,1-2H3,(H,31,35)
• InChI Key： BISGMMQTWQRGGB-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C(=CC(=C1C)CN1CCNCC1)N=[N+]=[N-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 482.24302422g/mol
• Monoisotopic Mass: 482.24302422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 68Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate

The Compound CAS No. 2418691-90-2: (9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate

The compound with CAS No. 2418691-90-2, named (9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluorenylmethyl group, a carbamate functional group, and a piperazine moiety. The presence of these functional groups makes it a versatile molecule with applications in drug delivery systems, chemical synthesis, and advanced materials science.

Recent studies have highlighted the importance of fluorenylmethyl carbamates in the development of bioactive molecules. The fluorenyl group is known for its photostability and ability to act as a fluorescent marker, making it an ideal component for tracking molecules in biological systems. The carbamate group adds to the molecule's versatility by providing opportunities for further functionalization and bioconjugation. This combination of properties has led to increased interest in this compound as a potential building block for novel therapeutic agents.

The piperazine moiety in the structure introduces additional complexity and functionality. Piperazine is a well-known heterocyclic compound with applications in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine group is attached to a methylphenyl ring, which further enhances the molecule's stability and bioavailability. Recent research has focused on optimizing the synthesis of such complex molecules to improve their scalability and cost-effectiveness.

The synthesis of (9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate involves multiple steps, including nucleophilic substitution, coupling reactions, and protection/deprotection strategies. The use of advanced catalytic systems and green chemistry principles has been explored to minimize waste and enhance reaction efficiency. These advancements have made it possible to synthesize this compound on a larger scale while maintaining high purity levels.

In terms of applications, this compound has shown promise in the field of drug delivery. Its unique structure allows for the incorporation of targeting ligands or imaging agents, making it an attractive candidate for targeted therapy. Additionally, the presence of an azide group enables click chemistry reactions, which are widely used in the rapid assembly of complex molecules. Recent studies have demonstrated the potential of this compound as a precursor for generating biocompatible polymers and nanoparticles.

From an analytical perspective, the characterization of this compound has been carried out using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational properties. The data obtained from these studies have been instrumental in validating the compound's proposed applications and guiding further research efforts.

Looking ahead, the development of novel derivatives based on this compound holds great potential for expanding its utility in various industries. Researchers are actively exploring modifications to the fluorenyl group and the piperazine moiety to tailor the molecule's properties for specific applications. For instance, introducing additional functional groups could enhance its solubility or improve its interaction with biological targets.

In conclusion, (9H-fluoren-9-yl)methyl N-{3-azido-2,6-dimethyl-5-(piperazin